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Compound of Interest

Compound Name: 755660043

Cat. No.: B12153464

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and disposal plans for 255660043, a Regulator of
G protein signaling-14 (RGS14) inhibitor. The information herein is intended to ensure the safe
handling and proper disposal of this research chemical, fostering a secure laboratory
environment.

Product Identification and Hazard Assessment
¢ Product Name: 255660043

o Chemical Name: 6-(3,4-dimethoxyphenyl)-3-[(4-methoxyphenoxy)methyl]-5H-[1][2]
[3]triazolo[3,4-b][1][3][4]thiadiazine[5]

e Synonyms: RGS14 Inhibitor

e Primary Use: Research chemical for central nervous system and metabolic disorders
research.[1][2]

» Known Hazards: While research indicates no measurable cytotoxicity in specific assays, a
comprehensive hazard profile is not publicly available.[6][7][8][9][10] Therefore, it should be
handled as a potentially hazardous chemical.

Proper Disposal Procedures
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As a specific Safety Data Sheet (SDS) with detailed disposal instructions for 255660043 is not
readily available, general principles for the disposal of research-grade chemicals must be
strictly followed. The primary route of disposal is through a licensed chemical waste contractor.

Step-by-Step Disposal Protocol:

» Do Not Dispose Down the Drain: This compound should not be disposed of in the sanitary

sewer.
» Waste Identification and Labeling:
o Designate a specific, sealed, and chemically compatible container for 255660043 waste.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name,
and any known hazard characteristics.

o Waste Segregation:

o Store 255660043 waste separately from other waste streams such as radioactive,
biohazardous, or highly reactive wastes.

o Avoid mixing with incompatible materials.

e Accumulation and Storage:
o Store the waste container in a designated, well-ventilated, and secure area.
o Keep the container closed except when adding waste.

o Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup by a licensed hazardous waste disposal company.

Quantitative Data Summary

Without a specific Safety Data Sheet, quantitative data regarding disposal parameters is
unavailable. The following table outlines the general categories of information that would be
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found in an SDS.

Data Point

Specification

Source

pH for Neutralization

Not Available. Treat as
chemical waste; do not attempt
to neutralize without specific

instructions.

Manufacturer's SDS (Not
Found)

Concentration Limits for

Disposal

Not Available. All
concentrations should be

collected as hazardous waste.

Manufacturer's SDS (Not
Found)

Temperature Stability

Not Available. Store at room
temperature away from direct
sunlight and heat sources

unless otherwise specified.

General Lab Practice

Experimental Protocols

No specific experimental protocols for the disposal of 255660043 (e.g., neutralization,

deactivation) are available. The recommended procedure is collection and disposal via a

certified waste management provider.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the proper disposal route for
a laboratory chemical like Z55660043.
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Caption: Decision workflow for the proper disposal of Z55660043.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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